Cas no 797756-96-8 (Ethyl (2R)-3-hydroxy-2-(4-methylphenyl)propanoate)

Ethyl (2R)-3-hydroxy-2-(4-methylphenyl)propanoate structure
797756-96-8 structure
Product Name:Ethyl (2R)-3-hydroxy-2-(4-methylphenyl)propanoate
CAS No:797756-96-8
MF:C12H16O3
MW:208.253643989563
CID:556637
Update Time:2023-08-02

Ethyl (2R)-3-hydroxy-2-(4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-(hydroxymethyl)-4-methyl-, ethylester, (aR)-
    • Benzeneacetic acid, alpha-(hydroxymethyl)-4-methyl-, ethyl ester, (alphaR)- (9CI)
    • Ethyl (2R)-3-hydroxy-2-(4-methylphenyl)propanoate
    • (R)-2-(4-Methylphenyl)-3-hydroxypropionic acid ethyl ester
    • Inchi: 1S/C12H16O3/c1-3-15-12(14)11(8-13)10-6-4-9(2)5-7-10/h4-7,11,13H,3,8H2,1-2H3/t11-/m0/s1
    • InChI Key: QKLOHZMJORIGSW-NSHDSACASA-N
    • SMILES: O(CC)C([C@@H](CO)C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 208.11
  • Monoisotopic Mass: 208.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
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